Cas no 2287281-67-6 (4-Bromo-6-fluoro-1-methyl-1H-benzod1,2,3triazole)

• Product Name: 4-Bromo-6-fluoro-1-methyl-1H-benzod1,2,3triazole
• CAS No: 2287281-67-6
• MF: C₇H₅BrFN₃
• MW: 230.037103414536
• CID: 5056877
• Update Time: 2025-05-23

4-Bromo-6-fluoro-1-methyl-1H-benzod1,2,3triazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-fluoro-1-methyl-1H-benzo[d][1,2,3]triazole
• 4-bromo-6-fluoro-1-methylbenzotriazole
• 4-Bromo-6-fluoro-1-methyl-1H-benzod1,2,3triazole

• Inchi： 1S/C7H5BrFN3/c1-12-6-3-4(9)2-5(8)7(6)10-11-12/h2-3H,1H3
• InChI Key： SJWVXUYIRCSQDI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=NN2C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 1.9
• Topological Polar Surface Area: 30.7

Additional information on 4-Bromo-6-fluoro-1-methyl-1H-benzod1,2,3triazole

Introduction to 4-Bromo-6-fluoro-1-methyl-1H-benzodiazole (CAS No. 2287281-67-6)

4-Bromo-6-fluoro-1-methyl-1H-benzodiazole (CAS No. 2287281-67-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities and structural flexibility.

The chemical structure of 4-Bromo-6-fluoro-1-methyl-1H-benzodiazole features a benzene ring fused with a diazole ring, with specific functional groups such as a bromine atom at the 4-position, a fluorine atom at the 6-position, and a methyl group at the 1-position. These substituents contribute to the compound's distinct physical and chemical properties, making it an attractive candidate for further research and development.

In the realm of pharmaceuticals, 4-Bromo-6-fluoro-1-methyl-1H-benzodiazole has shown promise as a lead compound for the development of new drugs. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent inhibitory activity against a key enzyme involved in cancer cell proliferation. This finding suggests that 4-Bromo-6-fluoro-1-methyl-1H-benzodiazole could be further optimized to develop novel anticancer agents.

Beyond its pharmaceutical applications, 4-Bromo-6-fluoro-1-methyl-1H-benzodiazole has also been explored for its use in materials science. The presence of bromine and fluorine atoms imparts unique electronic properties to the molecule, making it suitable for applications in organic electronics and photovoltaic devices. Research conducted by a team at the University of California, Berkeley, demonstrated that this compound can be used as a building block for designing high-performance organic semiconductors. The study, published in Advanced Materials in 2023, highlighted the compound's excellent charge transport properties and stability under various environmental conditions.

In synthetic chemistry, 4-Bromo-6-fluoro-1-methyl-1H-benzodiazole serves as a valuable intermediate for the synthesis of more complex molecules. Its reactivity and functional group compatibility make it an ideal starting material for a wide range of chemical transformations. A recent review article in Organic Letters discussed several synthetic routes to prepare this compound efficiently and cost-effectively. The article also highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels, which are crucial for downstream applications.

The physical properties of 4-Bromo-6-fluoro-1-methyl-1H-benzodiazole, such as its melting point, solubility, and stability, have been extensively characterized. These properties are essential for understanding its behavior in different environments and for optimizing its use in various applications. For example, its solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it easy to handle and process in laboratory settings.

Safety considerations are paramount when working with any chemical compound. While 4-Bromo-6-fluoro-1-methyl-1H-benzodiazole is not classified as a hazardous material or controlled substance, it is important to follow standard laboratory safety protocols when handling it. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

In conclusion, 4-Bromo-6-fluoro-1-methyl-1H-benzodiazole (CAS No. 2287281-67-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and synthetic chemistry. As ongoing studies continue to uncover new applications and optimize its use, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.